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Introduction to Europium-152

Europium-152 (*>2Eu) is a synthetic radioisotope of europium with a half-life of approximately
13.5 years.[1][2] It is a cornerstone calibration source in the field of gamma spectroscopy due
to its complex decay scheme, which produces a series of prominent and well-characterized
gamma-ray emissions across a wide energy range (from ~121 keV to over 1400 keV).[3][4]
This characteristic allows for the precise energy and efficiency calibration of gamma-ray
detectors, such as High-Purity Germanium (HPGe) detectors, which is a critical step for
identifying and quantifying other radioactive materials.[5] *>2Eu is typically produced in nuclear
reactors through the neutron activation of Europium-151.[1][2]

The Decay Scheme of Europium-152

The decay of 1°2Eu is notable because it proceeds through two primary modes, populating
excited states of two different daughter nuclei: Samarium-152 (*>2Sm) and Gadolinium-152
(252Gd).

e Electron Capture (EC): Approximately 72.1% of 1°2Eu atoms decay via electron capture.[6] In
this process, the nucleus captures an inner atomic electron, converting a proton into a
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neutron and emitting an electron neutrino. This transforms 152Eu into an excited state of
1525m. A very small fraction of this branch also occurs via positron (+) emission (~0.027%).

[6]

e Beta-Minus (B~) Decay: The remaining 27.9% of >2Eu atoms undergo beta-minus decay.[6]
Here, a neutron within the nucleus is converted into a proton, emitting an electron (beta
particle) and an antineutrino. This process transforms 1°2Eu into an excited state of 1°2Gd.

Following both decay modes, the daughter nuclei are left in highly energetic, unstable states.
They promptly de-excite to their stable, ground states by emitting one or more gamma rays. It
is this cascade of gamma rays that provides the characteristic signature of 1>2Eu in a gamma

spectrum.

Quantitative Decay Data

The gamma rays emitted during the de-excitation of *>2Sm and 1>2Gd are the most important
features for spectroscopy. The following table summarizes the energies and intensities of the
most prominent gamma emissions from a 1>2Eu source. The intensity is given in terms of
"photons per 100 disintegrations” of the parent >2Eu nucleus.
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Intensity (Photons per 100  Originating Daughter

Energy (keV) .. .
disintegrations) Nucleus

121.78 28.67 1525m
244.70 7.58 1525m
344.28 26.56 152Gd
411.12 2.24 152G
443.96 3.15 152GGd
778.90 12.96 152G
867.38 4.25 1525m
964.08 14.65 1525m
1085.87 10.21 1525m
1112.07 13.67 1525m
1408.01 21.07 1525m

Data compiled from various nuclear data sources, including the ENSDF (Evaluated Nuclear
Structure Data File) and LNHB/CEA.[6][7]

Visualizing the Decay Pathway

The relationship between the parent nucleus, its decay modes, and the subsequent gamma
emissions from the daughter nuclei can be visualized using a decay scheme diagram.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?63,152
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

152Eu

_______________________________________________

(T12=13.5y)

EC (72.1%) B~ (27.9%)

4 N 7 N
1525m States 152Gd States
1530.0 keV 1233.8 keV 1085.9 keV 366.5 keV 1123.1 keV 755.4 keV
y=1408.0 keV y=1112.1 keV y=964.1 keV y=244.7 keV =778.9 keV y=411.1 keV
<
P 121.8 keV 344.3 keV
e e
y=121.8 keV y=344.3 keV
152Sm (Ground State) 152Gd (Ground State)

- AN J

Simplified Decay Scheme of Europium-152

Click to download full resolution via product page

Caption: Simplified decay scheme of >2Eu showing the main decay modes and prominent
gamma transitions.

Experimental Protocol: Gamma Spectroscopy of
152Eu
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This section details the methodology for acquiring a gamma-ray spectrum from a 1>2Eu source
for the purpose of detector calibration.

Objective: To perform energy and relative efficiency calibration of a High-Purity Germanium
(HPGe) gamma spectroscopy system.

Materials:

o Calibrated *>2Eu point source (activity ~1-10 pCi).

o High-Purity Germanium (HPGe) detector with liquid nitrogen dewar.

o Preamplifier and amplifier.

» Multichannel Analyzer (MCA) and associated acquisition software (e.g., MAESTRO).[4]
¢ Lead shield (castle) to minimize background radiation.

e Source holder for reproducible geometry.

Procedure:

e System Setup and Background Measurement:

o

Ensure the HPGe detector is cooled to operating temperature with liquid nitrogen.

[¢]

Turn on the high voltage supply, amplifier, and MCA.

Place the detector inside the lead shield.

[e]

[e]

Acquire a background spectrum for a period sufficient to identify ambient background
peaks (e.g., from #4°K, 208T]), This measurement is crucial for accurate peak area analysis
later.

e Source Placement and Geometry:

o Place the 32Eu source at a fixed, reproducible distance from the detector's endcap. A
standard distance is 10 cm or 25 cm.[4]
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o Ensure the source is centered on the detector axis. Consistent geometry is critical for
efficiency calibration.

o Data Acquisition:

o Begin data acquisition. Collect the spectrum for a time long enough to achieve good
statistics (low statistical uncertainty) in the primary photopeaks. For a ~1 uCi source, a
collection time of 30-60 minutes is often sufficient.

o The spectrum will display counts on the y-axis versus channel number (proportional to
energy) on the x-axis.

e Spectrum Analysis - Energy Calibration:

o Identify several prominent, well-separated peaks in the acquired spectrum (e.g., 121.78
keV, 344.28 keV, 1112.07 keV, 1408.01 keV).

o Determine the centroid channel number for each of these peaks using the MCA software.

o Create a calibration curve by plotting the known energy of these gamma rays against their
measured channel number.

o Perform a linear fit to the data. The resulting equation allows for the conversion of any
channel number in the spectrum to an energy value (in keV).

e Spectrum Analysis - Efficiency Calibration:

o For each major photopeak in the energy-calibrated spectrum, determine the net peak area
(total counts in the peak minus the background continuum beneath it).[4] Most
spectroscopy software has built-in functions for this.

o The detection efficiency (€) at a given energy (E) is proportional to the measured net count
rate (N/t) divided by the source activity (A) and the gamma-ray intensity (ly):

s g(E) « (N/t)/ (A*1y)

o For arelative efficiency curve, the activity and time are constant and can be disregarded.
Calculate the relative efficiency for each peak by dividing its net area by its known intensity
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(from the data table above).

o Plot the relative efficiency versus energy on a log-log scale.[4] This plot, known as the
efficiency curve, is characteristic of the specific detector and geometry used. It will show
high efficiency at low energies, which smoothly decreases for higher energies.[5] This
curve can then be used to determine the activity of unknown isotopes measured in the

same geometry.

The following workflow diagram illustrates the calibration process.
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Caption: Workflow for energy and efficiency calibration of a gamma spectrometer using a 1>2Eu

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
radiacode.com [radiacode.com]
radiacode.com [radiacode.com]

1.
2.
o 3.researchgate.net [researchgate.net]
4. ns.ph.liv.ac.uk [ns.ph.liv.ac.uk]

5.

experimental physics - Intensity of gamma rays - Physics Stack Exchange
[physics.stackexchange.com]

e 6. Inhb.fr [Inhb.fr]
e 7. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

 To cite this document: BenchChem. [Europium-152 decay scheme for gamma spectroscopy
beginners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220608#europium-152-decay-scheme-for-gamma-
spectroscopy-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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